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Compound of Interest

Compound Name: Silver picrate

Cat. No.: B086978 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer
The following application notes and protocols are intended for experienced researchers in

specialized laboratory settings equipped to handle highly explosive and hazardous materials.

Silver picrate is an extremely sensitive and dangerous compound. These notes are for

informational purposes only and should not be attempted without a thorough understanding of

the associated risks and adherence to all relevant safety protocols and regulations.

Introduction
Silver picrate (AgC₆H₂(NO₂)₃O) is a highly energetic and shock-sensitive salt of picric acid.[1]

While its extreme hazardous nature generally precludes its use in standard laboratory and

industrial applications, it can serve as a valuable reagent in specific synthetic contexts,

primarily for the preparation of other picrate salts through metathesis reactions. The primary

advantage of using silver picrate lies in its ability to facilitate the synthesis of other metal

picrates and picrate esters under specific conditions where other methods may be less

effective. This is achieved by leveraging the precipitation of insoluble silver halides to drive the

reaction forward.

This document provides an overview of the synthetic applications of silver picrate, focusing on

the preparation of other picrate salts. It includes essential safety protocols, detailed
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experimental procedures derived from available literature, and data presented for clarity and

comparability.

Critical Safety Precautions
WARNING: Silver picrate is a primary explosive. Dry silver picrate is forbidden for transport

and can detonate upon exposure to heat, flame, friction, or shock.[2] It is significantly more

hazardous than related salts like silver nitrite or azide.[1] All handling must be conducted in a

specialized, controlled environment by personnel trained in handling explosive materials.

Handling:

Always handle silver picrate in a wet state, with not less than 30% water, to reduce its

sensitivity.[3]

Work in a chemical fume hood with appropriate shielding.[4]

Use non-metal spatulas (e.g., ceramic or plastic) to handle the material.[4][5]

Avoid contact with metals (especially copper, lead, mercury, and zinc), concrete, amines,

and bases, as these can form even more sensitive and explosive picrate salts.[6][7]

Ground all equipment to prevent electrostatic discharge.[7]

Personal Protective Equipment (PPE):

Wear fire/flame-resistant and impervious clothing, chemical-resistant gloves (nitrile,

neoprene, or butyl are recommended), and tightly fitting safety goggles.[4]

Storage:

Store silver picrate in small quantities in its original container, kept wet, in a cool, dry,

well-ventilated area away from heat, light, and shock sources.[6]

Regularly inspect containers to ensure the material remains moist.[6]

Spill and Waste Management:
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Do not attempt to sweep up dry material.[5]

If a spill occurs, dampen the material with water to prevent it from drying out.[5][7]

Collect all waste containing picric acid or picrates in designated, properly labeled glass or

plastic containers for immediate disposal according to institutional and regulatory

guidelines.[4][5]

Synthesis of Metal Picrates via Metathesis
The use of silver picrate in the synthesis of other metal picrates is primarily based on a

metathesis reaction where the formation of an insoluble silver halide drives the reaction to

completion. A key challenge is the low solubility of silver picrate in most common solvents.

However, certain glycol ethers have been identified as effective solvents for this purpose.

Solubility Data
The solubility of silver picrate is a critical factor in its application for synthesis. While sparingly

soluble in water (approximately 1%), its solubility is significantly higher in specific organic

solvents.

Solvent Solubility of Silver Picrate

Water ~1%[8]

Diethylene Glycol Monoethyl Ether ~50%[8]

Ethylene Glycol Monoethyl Ether ~25%[8]

Alcohol Slightly Soluble[2]

Acetone Slightly Soluble[2]

Chloroform Insoluble[2]

Ether Insoluble[2]

Table 1: Solubility of Silver Picrate in Various Solvents.

General Experimental Protocol: Metathesis Reaction

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.concordia.ca/content/dam/concordia/services/safety/docs/EHS-DOC-009_PicricAcidSafetyGuidelines.pdf
https://www.concordia.ca/content/dam/concordia/services/safety/docs/EHS-DOC-009_PicricAcidSafetyGuidelines.pdf
https://www.uthsc.edu/research/safety/documents/sop-picric-acid.pdf
https://riskmanagement.sites.olt.ubc.ca/files/2019/05/SWP_Working_Safely_With_Picric-acid.pdf
https://www.concordia.ca/content/dam/concordia/services/safety/docs/EHS-DOC-009_PicricAcidSafetyGuidelines.pdf
https://www.benchchem.com/product/b086978?utm_src=pdf-body
https://www.benchchem.com/product/b086978?utm_src=pdf-body
https://www.benchchem.com/product/b086978?utm_src=pdf-body
https://patents.google.com/patent/US2065110A/en
https://patents.google.com/patent/US2065110A/en
https://patents.google.com/patent/US2065110A/en
https://www.lookchem.com/casno146-84-9.html
https://www.lookchem.com/casno146-84-9.html
https://www.lookchem.com/casno146-84-9.html
https://www.lookchem.com/casno146-84-9.html
https://www.benchchem.com/product/b086978?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086978?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


This protocol is a generalized procedure based on the methodology described in U.S. Patent

2,065,110.[8]

Objective: To synthesize a new metal picrate (M-Picrate) from silver picrate and a metal halide

(M-Halide).

Materials:

Silver picrate (wetted)

Diethylene glycol monoethyl ether (or a suitable lower diethylene glycol monoalkyl ether)

Metal halide (e.g., mercuric chloride, calcium chloride)

Deionized water

Procedure:

Preparation of Silver Picrate Solution:

In a controlled environment, carefully prepare a solution of silver picrate in diethylene

glycol monoethyl ether. For synthetic purposes, a concentration of 20-40% is suggested.

[8] This can be achieved by dissolving solid silver picrate or by synthesizing it in situ from

silver oxide and picric acid in the ether solvent.[8]

Filter the resulting solution to remove any turbidity.[8]

Preparation of Metal Halide Solution:

In a separate vessel, dissolve the desired metal halide in diethylene glycol monoethyl

ether.

Metathesis Reaction:

Slowly add the metal halide solution to the silver picrate solution in stoichiometric

equivalent proportions.

A precipitate of the corresponding silver halide (e.g., AgCl) will form immediately.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://patents.google.com/patent/US2065110A/en
https://www.benchchem.com/product/b086978?utm_src=pdf-body
https://www.benchchem.com/product/b086978?utm_src=pdf-body
https://www.benchchem.com/product/b086978?utm_src=pdf-body
https://www.benchchem.com/product/b086978?utm_src=pdf-body
https://patents.google.com/patent/US2065110A/en
https://www.benchchem.com/product/b086978?utm_src=pdf-body
https://patents.google.com/patent/US2065110A/en
https://patents.google.com/patent/US2065110A/en
https://www.benchchem.com/product/b086978?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086978?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Isolation of the Product:

Separate the precipitated silver halide by filtration.

The filtrate now contains the desired metal picrate dissolved in the ether solvent.

The new metal picrate can be used in solution or precipitated by the addition of water.[8]

Purification:

If precipitated, the resulting crystals can be collected by filtration, washed with cold water,

and carefully dried under appropriate safety protocols.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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